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Compound of Interest

Compound Name: Ethyl 4-methylvalerate

Cat. No.: B153136 Get Quote

Prepared for Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 4-methylvalerate, also known as ethyl isocaproate, is a fatty acid ethyl ester with the

chemical formula C8H16O2.[1][2] It is recognized by its characteristic fruity aroma and is found

naturally in various food products, including red wine and certain fermented goods.[1][3] In the

realm of scientific research and drug development, a thorough understanding of the physical

properties of such compounds is paramount. These properties, including boiling point and

density, are fundamental parameters that influence purification processes, reaction kinetics,

formulation development, and material compatibility. This guide provides a detailed overview of

the boiling point and density of Ethyl 4-methylvalerate, methodologies for their experimental

determination, and the scientific principles underpinning these measurements.

Core Physical Properties of Ethyl 4-methylvalerate
The boiling point and density are critical physical constants that provide insight into the

intermolecular forces and the molecular packing of a substance. For Ethyl 4-methylvalerate,

these properties are well-documented in scientific literature and chemical databases.
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Physical Property Value Conditions Source(s)

Boiling Point 159-160 °C

At standard

atmospheric pressure

(760 mmHg)

[1][3][4]

Density 0.868 g/mL At 20 °C [1][3][4][5]

Specific Gravity 0.86800 At 25 °C [6]

Esters like Ethyl 4-methylvalerate are polar molecules, leading to dipole-dipole interactions in

addition to van der Waals dispersion forces.[7] However, they are incapable of forming

hydrogen bonds with themselves, which results in boiling points that are generally lower than

those of carboxylic acids with a similar number of carbon atoms.[7][8] The boiling point is a

sensitive indicator of purity; impurities can cause a deviation from the literature value.[8]

Experimental Determination of Physical Properties
Accurate determination of the boiling point and density is crucial for verifying the identity and

purity of a substance. The following sections detail the protocols for these measurements.

Boiling Point Determination via Distillation
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. A common and reliable method for determining the boiling

point is through distillation.

Protocol:

Apparatus Setup: Assemble a simple distillation apparatus consisting of a round-bottom

flask, a distillation head with a thermometer, a condenser, and a receiving flask.

Sample Preparation: Place a sample of Ethyl 4-methylvalerate into the round-bottom flask,

along with a few boiling chips to ensure smooth boiling.

Heating: Gently heat the flask using a heating mantle.
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Temperature Reading: Record the temperature at which the liquid boils and a steady stream

of distillate is collected in the receiving flask. This temperature is the boiling point.

Pressure Correction: If the atmospheric pressure is not 760 mmHg, a correction may be

necessary to determine the normal boiling point.

The choice of distillation is based on its ability to not only measure the boiling point but also to

purify the liquid. The steady temperature plateau during distillation is indicative of a pure

substance.

Experimental Workflow for Boiling Point and Density Determination

Caption: Workflow for the experimental determination of boiling point and density.

Density Determination using a Volumetric Flask and
Balance
Density is defined as the mass of a substance per unit volume.[9][10] For liquids, this can be

accurately determined using precise volume and mass measurements.

Protocol:

Tare the Volumetric Flask: Place a clean and dry volumetric flask (e.g., 10 mL) on an

analytical balance and tare it to zero.[9]

Fill the Flask: Carefully fill the volumetric flask with Ethyl 4-methylvalerate until the bottom

of the meniscus aligns with the calibration mark on the neck of the flask.[9] A Pasteur pipette

can be used for the final additions to ensure accuracy.[9]

Weigh the Liquid: Place the filled volumetric flask on the analytical balance and record the

mass of the liquid.

Calculate Density: The density is calculated by dividing the recorded mass by the known

volume of the flask.[10][11][12]

Density (g/mL) = Mass of Ethyl 4-methylvalerate (g) / Volume of Flask (mL)
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Temperature Control: Ensure the measurement is performed at a controlled temperature, as

density is temperature-dependent. The standard temperature for density reporting of liquids

is often 20 °C.

This gravimetric method is straightforward and provides high accuracy when using calibrated

glassware and a precise analytical balance.[13]

Conclusion
The physical properties of Ethyl 4-methylvalerate, specifically its boiling point of 159-160 °C

and density of 0.868 g/mL at 20 °C, are essential parameters for its application in research and

development. The experimental protocols outlined in this guide provide a framework for the

accurate and reliable determination of these properties. Adherence to these methodologies

ensures the integrity of experimental data and contributes to the overall success of scientific

endeavors involving this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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